![molecular formula C17H18N4O B7472094 N-(2-ethylphenyl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide](/img/structure/B7472094.png)
N-(2-ethylphenyl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-ethylphenyl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide, also known as EPDP, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. EPDP is a pyrazolo[3,4-b]pyridine derivative that has shown promise as a bioactive molecule with a range of pharmacological activities.
Mechanism of Action
The mechanism of action of N-(2-ethylphenyl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide is not fully understood; however, it is believed to exert its pharmacological effects through the modulation of various signaling pathways in the body. This compound has been shown to interact with various receptors, including GABA-A receptors, which are involved in the regulation of neuronal activity in the brain.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects in different studies. It has been shown to possess anti-inflammatory properties, which may be useful in the treatment of various inflammatory diseases. This compound has also been found to have antitumor effects, which may be useful in the development of new cancer therapies. Additionally, this compound has been shown to possess anticonvulsant properties, which may be useful in the treatment of epilepsy.
Advantages and Limitations for Lab Experiments
N-(2-ethylphenyl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide has several advantages for lab experiments. It is a highly stable compound that can be easily synthesized and purified. However, one of the limitations of using this compound in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments that can elucidate its pharmacological effects.
Future Directions
There are several future directions for research on N-(2-ethylphenyl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide. One potential area of research is the development of new drugs based on this compound that can be used to treat various diseases. Another area of research is the elucidation of the mechanism of action of this compound, which may help in the design of more effective drugs. Additionally, the potential use of this compound as a tool for studying the signaling pathways involved in various physiological processes is also an area of future research.
Synthesis Methods
The synthesis of N-(2-ethylphenyl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide involves the reaction of 2-ethylphenylhydrazine with 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one in the presence of acetic acid. The product is then purified through recrystallization to obtain the final compound.
Scientific Research Applications
N-(2-ethylphenyl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide has been studied extensively for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. This compound has been found to exhibit a range of pharmacological activities, including anti-inflammatory, antitumor, and anticonvulsant effects.
properties
IUPAC Name |
N-(2-ethylphenyl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N4O/c1-4-12-7-5-6-8-15(12)19-17(22)13-9-14-11(2)20-21(3)16(14)18-10-13/h5-10H,4H2,1-3H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUYXYMHEDMOFPE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)C2=CC3=C(N=C2)N(N=C3C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.